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For Research Use Only. Not for use in diagnostic procedures.

Introduction
STING (Stimulator of Interferon Genes) is a critical component of the innate immune system,

functioning as a key mediator of cytosolic DNA sensing.[1] Activation of the STING pathway

triggers the production of type I interferons (IFN) and other pro-inflammatory cytokines, which

are essential for initiating robust anti-tumor and anti-viral immune responses.[2][3] STING

agonists are a promising class of immunotherapeutic agents designed to activate this pathway,

thereby turning "cold" tumors into "hot" tumors that are more susceptible to immune-mediated

destruction.[3]

STING Agonist-21 is a potent, synthetic, non-cyclic dinucleotide small molecule agonist of

human STING. These application notes provide detailed guidelines and protocols for the

treatment of cell lines with STING Agonist-21 to induce STING-dependent signaling and

subsequent downstream effects.
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Upon introduction into the cytosol, STING Agonist-21 directly binds to the STING protein

located on the endoplasmic reticulum (ER).[4] This binding induces a conformational change in

STING, leading to its oligomerization and translocation from the ER to the Golgi apparatus. In

the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn

phosphorylates the transcription factor interferon regulatory factor 3 (IRF3). Phosphorylated

IRF3 then dimerizes and translocates to the nucleus, where it drives the transcription of type I

interferons, such as IFN-β. Simultaneously, STING activation can also lead to the activation of

the NF-κB pathway, resulting in the production of various pro-inflammatory cytokines.
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Preparation

Treatment

Analysis

Seed cells in appropriate culture plates

Remove old media and add fresh media containing agonist

Prepare serial dilutions of STING Agonist-21

Incubate for 18-24 hours at 37°C, 5% CO2

Harvest supernatant for cytokine analysis (ELISA) Lyse cells for Western Blot (p-IRF3, p-STING) Perform cell viability assay (MTS/MTT)
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STING Agonist-21 Treatment
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Type I IFN (IFN-β) Production Pro-inflammatory Cytokine Production (e.g., TNFα, IL-6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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